Cas no 2097955-02-5 (2-{(tert-butoxy)carbonylamino}-5,5-difluoro-4,4-dimethylpentanoic acid)

• Product name: 2-{(tert-butoxy)carbonylamino}-5,5-difluoro-4,4-dimethylpentanoic acid
• CAS No: 2097955-02-5
• MF: C₁₂H₂₁F₂NO₄
• MW: 281.296251058578
• CID: 5461192
• PubChem ID: 122240329

2-{(tert-butoxy)carbonylamino}-5,5-difluoro-4,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(tert-butoxy)carbonyl]amino}-5,5-difluoro-4,4-dimethylpentanoic acid
• 2-{(tert-butoxy)carbonylamino}-5,5-difluoro-4,4-dimethylpentanoic acid

• Inchi： 1S/C12H21F2NO4/c1-11(2,3)19-10(18)15-7(8(16)17)6-12(4,5)9(13)14/h7,9H,6H2,1-5H3,(H,15,18)(H,16,17)
• InChI Key： LACSKDASCVKEFB-UHFFFAOYSA-N
• SMILES： FC(C(C)(C)CC(C(=O)O)NC(=O)OC(C)(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 337
• XLogP3: 3
• Topological Polar Surface Area: 75.6

Additional information on 2-{(tert-butoxy)carbonylamino}-5,5-difluoro-4,4-dimethylpentanoic acid

Professional Introduction to 2-{(tert-butoxy)carbonylamino}-5,5-difluoro-4,4-dimethylpentanoic Acid (CAS No. 2097955-02-5)

2-{(tert-butoxy)carbonylamino}-5,5-difluoro-4,4-dimethylpentanoic acid (CAS No. 2097955-02-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural features, plays a crucial role in the synthesis of various bioactive molecules. The presence of both fluoro and tert-butoxy functional groups makes it a valuable intermediate in the creation of more complex chemical entities.

The structure of 2-{(tert-butoxy)carbonylamino}-5,5-difluoro-4,4-dimethylpentanoic acid is highly intriguing from a chemical perspective. The fluoro atoms at the 5-position contribute to the compound's lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the tert-butoxy carbonylamino group enhances the compound's reactivity, making it an excellent precursor for further functionalization. These attributes have positioned this compound as a key player in the synthesis of novel therapeutic agents.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced pharmacokinetic properties. The fluorine atom's ability to influence molecular interactions and metabolic pathways has made fluorinated drugs particularly attractive. For instance, studies have demonstrated that fluorine substitution can improve drug bioavailability and reduce degradation rates. 2-{(tert-butoxy)carbonylamino}-5,5-difluoro-4,4-dimethylpentanoic acid exemplifies this trend, as its fluorinated backbone offers a stable framework for drug development.

The tert-butoxy carbonylamino moiety in this compound is particularly noteworthy for its role in peptide and protein synthesis. This group serves as a protecting group for amino functions, allowing for selective reactions without unwanted side products. In the realm of medicinal chemistry, such protecting groups are indispensable for constructing complex molecular architectures. The versatility of this compound makes it a preferred choice for researchers aiming to develop peptide-based therapeutics.

Recent advancements in synthetic methodologies have further highlighted the utility of 2-{(tert-butoxy)carbonylamino}-5,5-difluoro-4,4-dimethylpentanoic acid. Techniques such as solid-phase peptide synthesis (SPPS) have been optimized to incorporate this compound efficiently into larger molecules. For example, researchers have utilized it in the synthesis of novel peptidomimetics that mimic the activity of natural peptides while exhibiting improved pharmacological profiles. These developments underscore the importance of intermediates like this one in drug discovery pipelines.

The chemical properties of 2-{(tert-butoxy)carbonylamino}-5,5-difluoro-4,4-dimethylpentanoic acid also make it suitable for applications beyond traditional pharmaceuticals. Its unique reactivity allows for modifications that can enhance material properties in areas such as polymer science and agrochemicals. For instance, researchers have explored its use in creating novel polymers with tailored thermal and mechanical properties. This broadens the scope of its potential applications and highlights its significance in industrial chemistry.

In conclusion, 2-{(tert-butoxy)carbonylamino}-5,5-difluoro-4,4-dimethylpentanoic acid (CAS No. 2097955-02-5) is a multifaceted compound with substantial implications in pharmaceutical and materials science research. Its structural features enable diverse applications, from peptide synthesis to advanced material development. As research continues to uncover new methodologies and applications, this compound is poised to remain a cornerstone in synthetic chemistry and drug design.